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Compound of Interest |

Ethyl 2-(2-hydroxyphenyl)-2-
Compound Name:

oxoacetate
CAS No.: 40785-55-5
Cat. No.: B3265630

Get Quote

\ J

CAS No: 40785-55-5 Formula: Ci0H1004 Molecular Weight: 194.19 g/mol

As a Senior Application Scientist, | understand that in drug discovery and organic synthesis,
you often handle specialized intermediates where specific safety data sheets (SDS) may be
sparse or generic. Ethyl 2-(2-hydroxyphenyl)-2-oxoacetate (also known as ethyl 2-
hydroxybenzoylformate) is a functionalized alpha-keto ester. Its disposal requires a nuanced
approach that accounts for its dual nature: the reactivity of the

-keto ester moiety and the acidity/bioactivity potential of the phenolic group.

This guide provides a self-validating, scientifically grounded protocol for the safe disposal of
this compound, ensuring compliance with environmental regulations (RCRA) and laboratory
safety standards.

Hazard Assessment & Waste Classification

Before disposal, we must classify the waste stream based on chemical functionality. While
specific GHS data for this CAS is often listed as "Irritant” or "Not Classified" in preliminary
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databases, we apply the Precautionary Principle based on its structure.

hemical Profil isks[4]

Feature Chemical Logic

Hazard Implication

Functional Group

Electrophilic reactivity;

potential for hydrolysis to

-Keto Ester
oxalic acid derivatives.
Weak acid (
Functional Group Phenol (2-Hydroxy) ); potential aquatic toxicity:
skin/eye irritant.
) o ) ) Likely combustible; requires
Physical State Liquid/Low-melting Solid ]
organic solvent waste stream.
N Generally stable, but sensitive
Stability Intramolecular H-bond

to strong bases (hydrolysis).

Waste Stream Designation

o Primary Classification: Non-Halogenated Organic Waste.

* RCRA Status: Not explicitly P-listed or U-listed, but must be treated as characteristic

hazardous waste (Ignitable/Toxic) due to the organic solvent matrix it is usually dissolved in.

» Incompatibility:Do not mix with strong oxidizers (e.g., nitric acid, perchlorates) or strong

bases (exothermic hydrolysis).

Disposal Decision Matrix (Visualized)

The following decision tree guides you through the correct disposal path based on the state of

the material.
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Start: Identify Waste State

Is the material Solid or Liquid?

Liquid (Pure or Solution)

/

Is it dissolved in Halogenated Solvent?

Yes (e.g., DCM, Chloroform) No (e.g., EtOAc, EtOH) Solid (Powder/Crystals)

Key Profocol

DISPOSE: Halogenated Organic Waste DISPOSE: Non-Halogenated Organic Waste DISPOSE: Solid Hazardous Waste

Click to download full resolution via product page

Figure 1: Logical flow for selecting the correct waste container based on physical state and
solvent composition.

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Chemical (Expired or
Surplus)
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Objective: Safe transfer of the pure compound into the waste stream without generating
secondary hazards.

o PPE Verification: Wear nitrile gloves, safety goggles, and a lab coat. If handling large
quantities (>100g), use a fume hood.

e Solubilization (Recommended for Liquids):

o If the compound is a viscous liquid or oil, dilute it with a compatible non-halogenated
solvent (e.g., Acetone, Ethanol, or Ethyl Acetate) in a 1:1 ratio. This prevents the formation
of sticky residues in the waste container.

e Transfer:
o Pour the mixture into the Non-Halogenated Organic Waste carboy.

o Scientific Note: Avoid pouring directly into "Aqueous Waste" even if it seems soluble.
Phenolic esters can hydrolyze to release phenols, which are regulated aquatic toxins and
require high-temperature incineration [1].

e Container Rinse:
o Triple rinse the empty original container with a small amount of acetone.
o Add rinsate to the organic waste container.

o Deface the label on the empty bottle and dispose of it in glass/trash recycling (consult
local glass disposal rules).

Scenario B: Reaction Mixtures & HPLC Effluents

Objective: Segregation of incompatible solvents.
e Assess Solvent System:
o If the reaction used Dichloromethane (DCM) or Chloroform: Use Halogenated Waste.

o If the reaction used Methanol, THF, or Ethyl Acetate: Use Non-Halogenated Waste.
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e Quenching:

o Ensure no active reagents (e.g., strong Lewis acids or hydrides used in the synthesis)
remain. Quench carefully before adding to the waste carboy to prevent pressurization.

Scenario C: Contaminated Consumables (Solids)

Objective: Handling of silica gel, filter paper, and gloves.

» Collection: Place contaminated solid materials (weigh boats, pipettes, silica from columns)
into a double-bagged Solid Hazardous Waste container.

o Labeling: Clearly label the bag with "Contaminated Debris: Phenolic Esters."

e Sharps: Syringes used to handle the liquid must go into a rigid Biohazard/Sharps container,
not soft trash.

Spill Response Protocol

In the event of a spill, the primary risk is slip hazard (if liquid) and potential irritation from the
phenolic moiety.

3. Containment - 4. Cleanup a a 6
(Use Absorbent Pads/Vermiculite) | (sweep/Scoop into Bag) oap & Water Wa Do

Click to download full resolution via product page

Figure 2: Immediate operational workflow for managing laboratory spills.

Cleanup Steps:

o Absorb: Use vermiculite, sand, or commercial spill pads. Do not use combustible materials
(like sawdust) if the substance is mixed with oxidizers.

» Neutralize (Optional): If a large amount is spilled, a mild wash with sodium carbonate
solution can help neutralize potential hydrolysis products (phenols/acids), but simple
absorption is usually sufficient for esters.
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o Disposal: Place all absorbent materials into the Solid Hazardous Waste bin.

Regulatory & Compliance Context

o EPA/RCRA: While Ethyl 2-(2-hydroxyphenyl)-2-oxoacetate is not P-listed, the "Cradle-to-
Grave" responsibility applies. The waste generator is responsible for characterization. Treat
as Ignitable (D001) if in flammable solvent [2].

o Sewer Disposal:Strictly Prohibited. Phenolic compounds are often regulated under Clean
Water Act effluent guidelines due to aquatic toxicity. Never pour down the sink [3].

References

o Sigma-Aldrich.Product Specification: Ethyl 2-(2-hydroxyphenyl)-2-oxoacetate (CAS
40785-55-5).

o U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) Orientation Manual.

e PubChem.Compound Summary: Ethyl 2-(2-hydroxyphenyl)-2-oxoacetate.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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